1-Chloro-4-iodo-2-(2,2,2-trifluoroethoxy)benzene

• IUPAC Name: 1-chloro-4-iodo-2-(2,2,2-trifluoroethoxy)benzene
• InChI: InChI=1S/C8H5ClF3IO/c9-6-2-1-5(13)3-7(6)14-4-8(10,11)12/h1-3H,4H2
• InChI Key: PZPWGRNELJELGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1I)OCC(F)(F)F)Cl
• Molecular Formula: C8H5ClF3IO
• Molecular Weight: 336.48 g/mol

Description

1-Chloro-4-iodo-2-(2,2,2-trifluoroethoxy)benzene is an organic compound with the molecular formula C8H5ClF3IO It is a halogenated benzene derivative, characterized by the presence of chlorine, iodine, and trifluoroethoxy groups attached to the benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Chloro-4-iodo-2-(2,2,2-trifluoroethoxy)benzene typically involves the halogenation of a suitable benzene precursor. One common method is the electrophilic aromatic substitution reaction, where a benzene ring is substituted with chlorine and iodine atoms. The trifluoroethoxy group can be introduced through nucleophilic substitution reactions using appropriate reagents and conditions.

Industrial Production Methods

Industrial production of this compound may involve multi-step synthesis processes, starting from readily available benzene derivatives

Chemical Reactions Analysis

Types of Reactions

1-Chloro-4-iodo-2-(2,2,2-trifluoroethoxy)benzene undergoes various chemical reactions, including:

Substitution Reactions: Both nucleophilic and electrophilic substitution reactions can occur due to the presence of halogen atoms.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, leading to the formation of different products.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex organic molecules.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium ethoxide or potassium tert-butoxide in polar aprotic solvents.

Electrophilic Substitution: Halogenating agents like chlorine or iodine in the presence of a catalyst.

Coupling Reactions: Palladium catalysts and boronic acids or esters under mild conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, coupling reactions can yield biaryl compounds, while substitution reactions can produce various halogenated derivatives.

Scientific Research Applications

1-Chloro-4-iodo-2-(2,2,2-trifluoroethoxy)benzene has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-Chloro-4-iodo-2-(2,2,2-trifluoroethoxy)benzene involves its interaction with molecular targets through various pathways. The presence of halogen atoms and the trifluoroethoxy group can influence its reactivity and binding affinity to different targets. These interactions can lead to changes in the chemical and biological properties of the compound, making it useful in various applications.

Comparison with Similar Compounds

Similar Compounds

1-Chloro-4-iodobenzene: Similar structure but lacks the trifluoroethoxy group.

(1-Bromo-2,2,2-trifluoroethyl)benzene: Contains a bromine atom instead of iodine and a trifluoroethyl group instead of trifluoroethoxy.

Uniqueness

1-Chloro-4-iodo-2-(2,2,2-trifluoroethoxy)benzene is unique due to the combination of chlorine, iodine, and trifluoroethoxy groups on the benzene ring. This unique combination imparts distinct chemical properties, making it valuable for specific applications in research and industry.